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In the landscape of asymmetric synthesis, the quest for catalysts that can deliver high

enantioselectivity with broad substrate scope is paramount. Among the pantheon of privileged

chiral scaffolds, (S)-1,1'-bi-2-naphthol, or S-BINOL, stands out for its unique structural and

electronic properties.[1] Its C₂-symmetric framework is a consequence of atropisomerism—a

form of axial chirality arising from restricted rotation around the single bond connecting the two

naphthalene rings.[2][3] This steric hindrance locks the molecule into one of two stable, non-

superimposable mirror-image conformations, creating a well-defined, three-dimensional chiral

environment.

The two hydroxyl groups on the S-BINOL backbone are not merely passive structural elements;

they are versatile functional handles. They can act as Brønsted acids, hydrogen-bond donors,

or coordination sites for Lewis acids, enabling multiple modes of catalytic activation.[4] This

inherent functionality has allowed for the rational design of a diverse family of powerful

organocatalysts, transforming S-BINOL from a mere chiral ligand into a cornerstone of modern

asymmetric organocatalysis. This guide provides an in-depth exploration of the major classes

of S-BINOL-derived organocatalysts, focusing on their mechanistic underpinnings, practical

applications, and detailed experimental protocols for researchers at the forefront of chemical

synthesis and drug development.
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Part I: Chiral Phosphoric Acids (CPAs) - The
Workhorse of Brønsted Acid Catalysis
The development of BINOL-derived chiral phosphoric acids (CPAs) marked a watershed

moment in organocatalysis.[5] These compounds have emerged as exceptionally versatile and

powerful Brønsted acid catalysts for a vast array of enantioselective transformations.[6][7]

Causality of Catalysis: The Bifunctional Activation
Model
The catalytic genius of CPAs lies in their ability to act as bifunctional catalysts.[8][9] The proton

on the phosphoric acid moiety serves as the Brønsted acidic site, activating an electrophile

(e.g., an imine or aldehyde) by protonation. Simultaneously, the phosphoryl oxygen (P=O) acts

as a Lewis basic site, capable of binding and orienting the nucleophile via hydrogen bonding.[5]

[9] This dual activation within a single, highly organized transition state is the key to their

remarkable efficiency and stereocontrol. The substituents at the 3 and 3' positions of the BINOL

framework are critical, as they extend into the chiral pocket, creating a steric and electronic

environment that dictates the facial selectivity of the nucleophilic attack.[8][9]
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Caption: Bifunctional activation by a Chiral Phosphoric Acid (CPA).
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Application Highlight: Enantioselective Reductive
Amination
One of the earliest and most significant applications of CPA catalysis is the transfer

hydrogenation of imines using a Hantzsch ester as a mild hydride source.[7][8] This reaction

provides a metal-free pathway to valuable chiral amines.

Reaction
Catalyst
(mol%)

Substrate
(Imine)

Yield (%) ee (%) Reference

Reductive

Amination
5

N-

Benzylidenea

niline

>95 96 [7]

Friedel-Crafts

Alkylation
2

Indole + N-

Boc-imine
98 95 [7]

Aza-Friedel-

Crafts
10

N-

Acetylpyrrole

+ Imine

91 90 [8]

Table 1:

Representativ

e Asymmetric

Reactions

Catalyzed by

S-BINOL-

Derived

CPAs.

Protocol 1: CPA-Catalyzed Asymmetric Reductive
Amination of an Imine
This protocol describes the enantioselective reduction of a representative imine using a

Hantzsch ester, catalyzed by an S-BINOL-derived phosphoric acid with bulky 3,3'-substituents

(e.g., TRIP catalyst).

Materials:
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(S)-TRIP Catalyst (3,3'-Bis(2,4,6-triisopropylphenyl)-1,1'-binaphthyl-2,2'-diyl

hydrogenphosphate)

Benzaldehyde (1.0 mmol, 106 mg)

Aniline (1.0 mmol, 93 mg)

Hantzsch Ester (1,4-dihydro-2,6-dimethyl-3,5-pyridinedicarboxylic acid, diethyl ester) (1.1

mmol, 279 mg)

Anhydrous Toluene

Molecular Sieves, 4 Å

Procedure:

Imine Formation (in situ): To a flame-dried 25 mL Schlenk flask containing a magnetic stir

bar, add benzaldehyde (1.0 mmol), aniline (1.0 mmol), and activated 4 Å molecular sieves

(~200 mg) in anhydrous toluene (5.0 mL).

Stir the mixture at room temperature for 1 hour to facilitate the formation of the

corresponding imine.

Catalyst and Reagent Addition: In the same flask, add the (S)-TRIP catalyst (0.02 mmol, 2

mol%).

Add the Hantzsch ester (1.1 mmol) to the reaction mixture.

Reaction Execution: Seal the flask under an inert atmosphere (Nitrogen or Argon) and stir

the reaction mixture at 40 °C.

Monitor the reaction progress by Thin Layer Chromatography (TLC) until the imine is fully

consumed (typically 24-48 hours).

Work-up and Purification: Upon completion, cool the reaction to room temperature and filter

off the molecular sieves, washing with ethyl acetate.
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Concentrate the filtrate under reduced pressure. The crude residue can be purified by flash

column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield

the chiral amine.

Analysis: Determine the enantiomeric excess (ee) of the product by chiral High-Performance

Liquid Chromatography (HPLC) analysis.

Part II: Phosphoramidites - Modular Ligands for
High-Performance Metal Catalysis
While not strictly organocatalysts in their final active form, S-BINOL-derived phosphoramidites

are crucial chiral directing groups whose synthesis and application are central to the field. They

function as monodentate ligands that, when coordinated to a transition metal (e.g., Rhodium,

Palladium, Copper), generate a highly effective asymmetric catalyst.[10][11] Their modular

nature, allowing for facile modification of the amine moiety, makes them exceptionally tunable

for a wide range of reactions.[11][12]

Principle of Operation: Creating a Chiral Metal Complex
The S-BINOL backbone provides the foundational chiral information. This is then electronically

and sterically modulated by the exocyclic amine group.[10] When this ligand coordinates to a

metal center, it creates a chiral pocket around the active site, forcing the substrate to approach

from a specific trajectory and thus dictating the stereochemical outcome of the reaction.
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Caption: Workflow for generating and using a phosphoramidite catalyst.

Application Highlight: Rh-Catalyzed Asymmetric
Hydrogenation
The breakthrough use of monodentate phosphoramidite ligands in Rh-catalyzed asymmetric

hydrogenation of olefins provided access to chiral compounds with exceptionally high

enantioselectivities, often rivaling or exceeding those obtained with traditional bidentate

phosphine ligands.[10][11]
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Reaction Ligand Metal Substrate Yield (%) ee (%)
Referenc
e

Hydrogena

tion

(S)-

MonoPhos
Rh

Methyl (Z)-

α-

acetamidoc

innamate

>99 99 [10]

Allylic

Alkylation

(S,S)-

IndoPhos
Pd

1,3-

Diphenyl-2-

propenyl

acetate

>95 90 [12]

Conjugate

Addition

(S,R,R)-

Ligand
Cu

Cyclohex-

2-en-1-one

+ Et₂Zn

98 96 [13]

Table 2:

Asymmetri

c

Reactions

Using S-

BINOL-

Derived

Phosphora

midite

Ligands.

Protocol 2: Rh-Catalyzed Asymmetric Hydrogenation of
an Olefin
This protocol details the hydrogenation of a prochiral olefin using a catalyst generated in situ

from a Rhodium precursor and an S-BINOL-derived phosphoramidite ligand (e.g., MonoPhos).

Materials:

[Rh(COD)₂]BF₄ (Rhodium(I) bis(1,5-cyclooctadiene) tetrafluoroborate)
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(S)-MonoPhos Ligand ((S)-N,N-Dimethyl-1-[1,1'-binaphthalen]-2,2'-diyl)phosphoramidite)

Methyl (Z)-α-acetamidocinnamate (1.0 mmol, 219 mg)

Anhydrous, degassed Dichloromethane (DCM)

Hydrogen gas (H₂)

Procedure:

Catalyst Preparation: In a glovebox, add [Rh(COD)₂]BF₄ (0.01 mmol, 1 mol%) and (S)-

MonoPhos ligand (0.022 mmol, 2.2 mol%, L/Rh ratio ≈ 2.2) to a Schlenk flask.

Add anhydrous, degassed DCM (5 mL) and stir the solution for 20 minutes at room

temperature to allow for complex formation. The solution should be a clear, orange-yellow

color.

Substrate Addition: Add the olefin substrate, Methyl (Z)-α-acetamidocinnamate (1.0 mmol), to

the catalyst solution.

Reaction Execution: Seal the flask and connect it to a hydrogen manifold. Purge the flask

with H₂ gas (3 cycles of vacuum/H₂ backfill).

Pressurize the flask to the desired H₂ pressure (e.g., 1 atm) and stir vigorously at room

temperature.

Monitor the reaction by TLC or ¹H NMR until complete consumption of the starting material

(typically 1-4 hours).

Work-up and Purification: Carefully vent the H₂ pressure. Concentrate the reaction mixture

under reduced pressure.

The crude product is often clean enough for analysis, but can be purified by passing through

a short plug of silica gel with ethyl acetate to remove the catalyst.

Analysis: Determine the enantiomeric excess (ee) of the hydrogenated product by chiral

HPLC or GC analysis.
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Part III: Chiral Phase-Transfer Catalysts (PTCs)
S-BINOL can be elaborated into chiral quaternary ammonium salts, which serve as highly

effective phase-transfer catalysts (PTCs).[2] These catalysts facilitate the reaction between

reactants located in two immiscible phases (e.g., an aqueous solution of a nucleophile and an

organic solution of an electrophile) by transporting one reactant across the phase boundary.

Mechanism: The Chiral Ion-Pair
The catalytic cycle involves the chiral quaternary ammonium cation (Q⁺X⁻) exchanging its

counter-anion (X⁻) for the anionic nucleophile (Nu⁻) from the aqueous phase. This forms a

lipophilic, chiral ion pair [Q⁺Nu⁻] which is soluble in the organic phase. Within this chiral

environment, the nucleophile is delivered to the electrophile in a stereocontrolled manner. After

the reaction, the catalyst returns to the aqueous interface to repeat the cycle.

[Q⁺Nu⁻]org [Q⁺X⁻]org

 Alkylation
Reaction

 Ion
Exchange

E_org Product_org

Nu⁻_aqX⁻_aq

Click to download full resolution via product page

Caption: Catalytic cycle for S-BINOL-derived phase-transfer catalysis.

Application Highlight: Asymmetric Synthesis of α-Amino
Acids
A landmark application for S-BINOL-derived PTCs is the asymmetric alkylation of glycine imine

derivatives. This powerful method provides access to a wide variety of non-proteinogenic α-

amino acids, which are crucial building blocks in medicinal chemistry.[2]
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Reaction
Catalyst
(mol%)

Substrate
Alkylatin
g Agent

Yield (%) ee (%)
Referenc
e

Glycine

Alkylation
1

N-

(Diphenylm

ethylene)gl

ycine tert-

butyl ester

Benzyl

Bromide
95 99 [2][14]

Table 3:

Asymmetri

c Alkylation

using an S-

BINOL-

derived

Phase-

Transfer

Catalyst.

Protocol 3: Asymmetric Alkylation of a Glycine Schiff
Base
This protocol outlines the alkylation of a glycine derivative using a Maruoka catalyst, a well-

known S-BINOL-based PTC.

Materials:

(S)-Maruoka Catalyst ((S)-2,2'-Bis(bis(3,5-bis(trifluoromethyl)phenyl)methylamino)-1,1'-

binaphthyl)

N-(Diphenylmethylene)glycine tert-butyl ester (1.0 mmol, 295 mg)

Benzyl bromide (1.2 mmol, 142 μL)

Potassium hydroxide (KOH), 50% w/w aqueous solution

Toluene
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Procedure:

Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add the glycine

Schiff base (1.0 mmol) and the (S)-Maruoka catalyst (0.01 mmol, 1 mol%).

Add toluene (5 mL) and the 50% aqueous KOH solution (2.5 mL).

Reaction Execution: Cool the biphasic mixture to 0 °C in an ice bath and stir vigorously to

ensure efficient mixing.

Add benzyl bromide (1.2 mmol) dropwise over 5 minutes.

Continue stirring vigorously at 0 °C. Monitor the reaction by TLC (typically complete within 1-

2 hours).

Work-up: Once the reaction is complete, add water (10 mL) and extract the mixture with ethyl

acetate (3 x 15 mL).

Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

Filter and concentrate the solvent under reduced pressure.

Purification and Analysis: Purify the crude product by flash column chromatography on silica

gel. The enantiomeric excess of the alkylated product can be determined by chiral HPLC

after hydrolysis of the imine and ester groups to the free amino acid.

Conclusion and Outlook
Organocatalysts derived from the S-BINOL scaffold represent a triumph of rational catalyst

design. From the bifunctional activation of chiral phosphoric acids to the modularity of

phosphoramidite ligands and the ion-pair control of phase-transfer catalysts, this single chiral

motif has given rise to a powerful and diverse toolkit for asymmetric synthesis. The principles of

stereochemical induction demonstrated by these systems—creating well-defined chiral

pockets, enabling dual activation, and forming transient chiral ion pairs—provide a blueprint for

the development of future catalysts. Ongoing research continues to expand their utility, with

efforts focused on catalyst immobilization for improved recyclability and the construction of

complex, multifunctional catalysts for tandem reaction sequences.[15][16] The legacy of S-
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BINOL underscores the profound impact that a deep understanding of structure and

mechanism can have on the art and science of chemical synthesis.

References
Recent advances in the asymmetric phosphoric acid-catalyzed synthesis of axially chiral

compounds. National Center for Biotechnology Information. [Link]

Chiral phosphine-phosphoramidite ligands in asymmetric catalysis. Taylor & Francis Online.

[Link]

Advances in the Asymmetric Synthesis of BINOL Derivatives. MDPI. [Link]

General and versatile synthesis of highly recyclable chiral phosphoric acid organocatalysts.

Royal Society of Chemistry. [Link]

Chiral Phosphoric Acids (PAs). Chemistry LibreTexts. [Link]

Practical Organocatalytic Synthesis of Non-C2-Symmetrical Atropoisomeric BINOL/NOBIN-

Type Functionalized Biaryls. National Center for Biotechnology Information. [Link]

Reversal of Enantioselectivity Approach to BINOLs via Single and Dual 2-Naphthol Activation

Modes. ACS Publications. [Link]

Advances in the Asymmetric Synthesis of BINOL Derivatives. National Center for

Biotechnology Information. [Link]

Chiral phosphoric acid-catalyzed asymmetric synthesis of helically chiral, planarly chiral and

inherently chiral molecules. Beilstein Journals. [Link]

Asymmetric Synthesis of BINOL Derivatives. MDPI. [Link]

BINOL-derived phosphoramidites in asymmetric hydrogenation: can the presence of a

functionality in the amino group. Royal Society of Chemistry. [Link]

efficient synthesis of chiral C,O-chelated BINOL/gold(III) complexes for asymmetric catalysis

and chiral resolution of disubstituted BINOLs. Royal Society of Chemistry. [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 16 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8750535/
https://www.tandfonline.com/doi/full/10.1080/00397911.2015.1132921
https://www.mdpi.com/1420-3049/28/1/12
https://pubs.rsc.org/en/content/articlelanding/2024/qo/d4qo01442a
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Book%3A_Advanced_Organic_Chemistry_(Rao)/01%3A_Reagents/1.05%3A_Chiral_Phosphoric_Acids_(PAs)
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5482315/
https://pubs.acs.org/doi/10.1021/acs.orglett.7b01850
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9821997/
https://www.beilstein-journals.org/bjoc/articles/21/113
https://www.mdpi.com/2673-8392/3/1/6
https://pubs.rsc.org/en/content/articlelanding/2008/cs/b714519e
https://pubs.rsc.org/en/content/articlelanding/2024/sc/d4sc02450h
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b595077?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Advances in the Asymmetric Synthesis of BINOL Derivatives. ResearchGate. [Link]

octahydro-1,1'-bi-2-naphthol [(S)-H 8 BINOL. Organic Syntheses. [Link]

3,3′-Anisyl-Substituted BINOL, H4BINOL, and H8BINOL Ligands: Asymmetric Synthesis of

Diverse Propargylic Alcohols and Their Ring-Closing Metathesis to Chiral Cycloalkenes. ACS

Publications. [Link]

Enantioselective Cycloaddition Reactions Catalyzed by BINOL-Derived Phosphoric Acids

and N-Triflyl Phosphoramides: Recent Advances. MDPI. [Link]

BINOL-derived bifunctional sulfide catalysts for asymmetric synthesis of 3,3-disubstituted

phthalides via bromolactonization. Royal Society of Chemistry. [Link]

BINOL-Based Diphosphonites as Ligands in the Asymmetric Rh-Catalyzed Conjugate

Addition of Arylboronic Acids. ACS Publications. [Link]

New biphenol-based, fine-tunable monodentate phosphoramidite ligands for catalytic

asymmetric transformations. PNAS. [Link]

Binol – Knowledge and References. Taylor & Francis Online. [Link]

Recent Advancement in H8–BINOL Catalyzed Asymmetric Methodologies. National Center

for Biotechnology Information. [Link]

GaNa-(S)-BINOL Complex. Organic Syntheses. [Link]

Multifunctional Organocatalysts ‐ Singly‐Linked and Macrocyclic Bisphosphoric Acids for

Asymmetric Phase‐Transfer and Brønsted‐Acid Catalysis. National Center for Biotechnology

Information. [Link]

Mechanistic Insights into a BINOL-Derived Phosphoric Acid-Catalyzed Asymmetric Pictet–

Spengler Reaction. ACS Publications. [Link]

BINOL-derived phosphoramidites in asymmetric hydrogenation: can the presence of a

functionality in the amino group influence the catalytic outcome?. PubMed. [Link]

Advances in the Asymmetric Synthesis of BINOL Derivatives. PubMed. [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 16 Tech Support

https://www.researchgate.net/publication/366474163_Advances_in_the_Asymmetric_Synthesis_of_BINOL_Derivatives
http://www.orgsyn.org/demo.aspx?prep=v87p0001
https://pubs.acs.org/doi/10.1021/jo901841t
https://www.mdpi.com/1420-3049/20/9/16881
https://pubs.rsc.org/en/content/articlelanding/2015/ob/c5ob01655g
https://pubs.acs.org/doi/10.1021/ol0102142
https://www.pnas.org/doi/10.1073/pnas.0406839101
https://www.taylorfrancis.com/topics/chemistry/binol-YJCHBSSG4T4V
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6222756/
http://www.orgsyn.org/demo.aspx?prep=v90p0334
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6995086/
https://pubs.acs.org/doi/10.1021/jo502476a
https://pubmed.ncbi.nlm.nih.gov/18362987/
https://pubmed.ncbi.nlm.nih.gov/36615207/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b595077?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Regioselective Substitution of BINOL. ACS Publications. [Link]

BINOL as a chiral element in mechanically interlocked molecules. National Center for

Biotechnology Information. [Link]

BINOL: A Versatile Chiral Reagent. ACS Publications. [Link]

Consecutive chirality transfer: efficient synthesis of chiral C,O-chelated BINOL/gold(iii)

complexes for asymmetric catalysis and chiral resolution of disubstituted BINOLs. National

Center for Biotechnology Information. [Link]971/)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Advances in the Asymmetric Synthesis of BINOL Derivatives - PubMed
[pubmed.ncbi.nlm.nih.gov]

2. Advances in the Asymmetric Synthesis of BINOL Derivatives [mdpi.com]

3. pubs.acs.org [pubs.acs.org]

4. pdf.benchchem.com [pdf.benchchem.com]

5. BJOC - Chiral phosphoric acid-catalyzed asymmetric synthesis of helically chiral, planarly
chiral and inherently chiral molecules [beilstein-journals.org]

6. Recent advances in the asymmetric phosphoric acid-catalyzed synthesis of axially chiral
compounds - PMC [pmc.ncbi.nlm.nih.gov]

7. Chiral Phosphoric Acids: Versatile Organocatalysts with Expanding Applications
[sigmaaldrich.com]

8. chem.libretexts.org [chem.libretexts.org]

9. pdf.benchchem.com [pdf.benchchem.com]

10. BINOL-derived phosphoramidites in asymmetric hydrogenation: can the presence of a
functionality in the amino group influence the catalytic outcome? - Chemical Society Reviews
(RSC Publishing) [pubs.rsc.org]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 16 Tech Support

https://pubs.acs.org/doi/10.1021/acs.chemrev.5b00199
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9087532/
https://pubs.acs.org/doi/abs/10.1021/cr040630e
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11568971/
https://www.benchchem.com/product/b595077?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/36615207/
https://pubmed.ncbi.nlm.nih.gov/36615207/
https://www.mdpi.com/1420-3049/28/1/12
https://pubs.acs.org/doi/10.1021/cr040079g
https://pdf.benchchem.com/157/Application_Notes_and_Protocols_BINOL_as_a_Chiral_Catalyst_in_Organic_Reactions.pdf
https://www.beilstein-journals.org/bjoc/articles/21/145
https://www.beilstein-journals.org/bjoc/articles/21/145
https://pmc.ncbi.nlm.nih.gov/articles/PMC8609246/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8609246/
https://www.sigmaaldrich.com/GB/en/technical-documents/technical-article/chemistry-and-synthesis/reaction-design-and-optimization/chiral-phosphoric
https://www.sigmaaldrich.com/GB/en/technical-documents/technical-article/chemistry-and-synthesis/reaction-design-and-optimization/chiral-phosphoric
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Catalytic_Asymmetric_Synthesis_(Punniyamurthy)/01%3A_Reactions_using_Chiral_Lewis_Acids_and_Brnsted_Acid/1.05%3A_Chiral_Phosphoric_Acids_(PAs)
https://pdf.benchchem.com/1197/R_BINOL_Phosphoric_Acid_Catalysis_A_Theoretical_and_Practical_Guide.pdf
https://pubs.rsc.org/en/content/articlelanding/2008/cs/b714519e/unauth
https://pubs.rsc.org/en/content/articlelanding/2008/cs/b714519e/unauth
https://pubs.rsc.org/en/content/articlelanding/2008/cs/b714519e/unauth
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b595077?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


11. BINOL-derived phosphoramidites in asymmetric hydrogenation: can the presence of a
functionality in the amino group influence the catalytic outcome? - PubMed
[pubmed.ncbi.nlm.nih.gov]

12. asym.dicp.ac.cn [asym.dicp.ac.cn]

13. pnas.org [pnas.org]

14. researchgate.net [researchgate.net]

15. General and versatile synthesis of highly recyclable chiral phosphoric acid
organocatalysts - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D4QO01442A
[pubs.rsc.org]

16. Multifunctional Organocatalysts ‐ Singly‐Linked and Macrocyclic Bisphosphoric Acids for
Asymmetric Phase‐Transfer and Brønsted‐Acid Catalysis - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Introduction: The Architectural Elegance of S-BINOL in
Catalysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b595077/docs#introduction-the-architectural-
elegance-of-s-binol-in-catalysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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